N-(4-butylphenyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide

• IUPAC Name: N-(4-butylphenyl)-2,3-dihydro-1,4-benzodioxine-3-carboxamide
• InChI: InChI=1S/C19H21NO3/c1-2-3-6-14-9-11-15(12-10-14)20-19(21)18-13-22-16-7-4-5-8-17(16)23-18/h4-5,7-12,18H,2-3,6,13H2,1H3,(H,20,21)
• InChI Key: HJIGMSSUEOOHJG-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC=C(C=C1)NC(=O)C2COC3=CC=CC=C3O2
• Molecular Formula: C19H21NO3
• Molecular Weight: 311.4 g/mol

Description

N-(4-butylphenyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide, also known as BDB, is a chemical compound that belongs to the class of phenethylamines. It is a derivative of the drug MDMA (3,4-methylenedioxymethamphetamine) and has been found to have similar effects on the central nervous system. BDB has gained attention in recent years due to its potential use in scientific research.

Mechanism of Action

N-(4-butylphenyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide works by increasing the release of serotonin, dopamine, and norepinephrine in the brain. These neurotransmitters are responsible for regulating mood, emotion, and cognition. N-(4-butylphenyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide also inhibits the reuptake of these neurotransmitters, leading to increased levels in the brain. This mechanism of action is similar to that of MDMA.
Biochemical and Physiological Effects
N-(4-butylphenyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide has been found to have a number of biochemical and physiological effects. It increases heart rate, blood pressure, and body temperature. It also causes the release of hormones such as cortisol and prolactin. N-(4-butylphenyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide has been found to have a neuroprotective effect, reducing the damage caused by oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

N-(4-butylphenyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide has several advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized. It has been found to have similar effects to MDMA, making it a useful tool for studying the effects of phenethylamines on the central nervous system. However, there are also limitations to its use. N-(4-butylphenyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide has not been extensively studied, and its long-term effects are not well understood. It is also a controlled substance in many countries, making it difficult to obtain for research purposes.

Future Directions

There are several future directions for research on N-(4-butylphenyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide. One area of interest is its potential therapeutic uses. N-(4-butylphenyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide has been found to have similar effects to MDMA, which has been studied as a treatment for PTSD and anxiety disorders. Further research is needed to determine whether N-(4-butylphenyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide could be an effective treatment for these conditions. Another area of interest is the long-term effects of N-(4-butylphenyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide on the brain and body. More research is needed to understand the potential risks associated with its use. Finally, there is a need for further research on the synthesis of N-(4-butylphenyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide and other phenethylamines. This could lead to the development of new compounds with potential therapeutic uses.
Conclusion
In conclusion, N-(4-butylphenyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide is a chemical compound that has gained attention in recent years due to its potential use in scientific research. It has been found to have similar effects to MDMA, including increased empathy, sociability, and mood enhancement. N-(4-butylphenyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide has also been found to have potential therapeutic uses, such as in the treatment of PTSD and anxiety disorders. However, its long-term effects are not well understood, and it is a controlled substance in many countries. Further research is needed to determine its potential benefits and risks.

Synthesis Methods

The synthesis of N-(4-butylphenyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide involves the reaction of 4-butylphenylacetic acid with 1,2-methylenedioxybenzene in the presence of a catalyst. The resulting product is then converted into N-(4-butylphenyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide through a series of steps. The synthesis of N-(4-butylphenyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide is a complex process that requires specialized knowledge and equipment.

Scientific Research Applications

N-(4-butylphenyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide has been used in scientific research to study its effects on the central nervous system. It has been found to have similar effects to MDMA, including increased empathy, sociability, and mood enhancement. N-(4-butylphenyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide has also been found to have potential therapeutic uses, such as in the treatment of post-traumatic stress disorder (PTSD) and anxiety disorders.